molecular formula C30H22O10 B1179754 Larixinol CAS No. 101046-79-1

Larixinol

Cat. No. B1179754
CAS RN: 101046-79-1
M. Wt: 542.5 g/mol
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

Larixinol is a unique spiro-biflavanoid isolated from the bark of Larix gmelinii (Rupr.) Rupr. It represents a novel class of biflavanoid with a structure that has been elucidated through various spectroscopic analyses and confirmed by X-ray crystallography. The biogenesis of this compound from dihydrokaempferol is proposed, highlighting its uniqueness in chemical structure and synthesis pathways (Hf United, 1987).

Synthesis Analysis

This compound and its derivatives have been synthesized through various chemical transformations, contributing significantly to the field of organic synthesis. The transformation processes have involved the conversion of larixol into intermediates that facilitate the synthesis of Ambra oxide-related compounds and drimanes, highlighting the synthetic versatility of this compound (M. G. Bolster et al., 2002); (Beatrice M. F. Lagnel et al., 2000).

Molecular Structure Analysis

The molecular structure of this compound has been extensively studied, revealing its complexity and the presence of unique structural features. The spirobiflavanoid structure of this compound, characterized by X-ray crystallography, showcases its distinctiveness among natural compounds (Hf United, 1987).

Chemical Reactions and Properties

This compound undergoes various chemical reactions that highlight its reactivity and potential for synthesis of novel compounds. The chemical transformations include the synthesis of Ambra oxide-related compounds and the selective transformation of larixol's side chain for the synthesis of drimanes, demonstrating this compound's chemical reactivity and potential for generating diverse compounds (M. G. Bolster et al., 2002); (Beatrice M. F. Lagnel et al., 2000).

Physical Properties Analysis

The physical properties of this compound, while not explicitly detailed in the available research, can be inferred from its molecular structure and synthesis processes. The complexity of its spirobiflavanoid structure suggests unique physical characteristics that contribute to its reactivity and application in synthesis (Hf United, 1987).

Chemical Properties Analysis

The chemical properties of this compound are reflective of its molecular structure, with its reactivity playing a significant role in the synthesis of various compounds. The ability to undergo transformations such as the synthesis of Ambra oxide-related compounds and drimanes from larixol highlights its chemical versatility and the potential for the creation of a wide range of chemical entities (M. G. Bolster et al., 2002); (Beatrice M. F. Lagnel et al., 2000).

Scientific Research Applications

  • Inhibition of Nitric Oxide Production : Larixinol has shown moderate effects in inhibiting NO production in macrophages, suggesting its potential anti-inflammatory properties (Li et al., 2009).

  • Antimicrobial Activity : A study on Larix decidua bark extract, which contains this compound, indicated significant antimicrobial activity against respiratory-tract pathogens, highlighting its potential use in pharmaceutical and nutraceutical applications (Faggian et al., 2021).

  • Antitumor Activities : Sulfated modification of arabinogalactans from Larix principis-rupprechtii, related to this compound, demonstrated effective inhibition of cancer cell growth, indicating potential applications in cancer treatment (Tang et al., 2019).

  • Role in Larch Tree Physiology : Studies on various Larix species, including their chemical constituents and growth characteristics, provide insights into the ecological and botanical significance of compounds like this compound in the physiology of these trees (Amyaga & Isaev, 2021).

  • Cholinesterase Inhibitory Activities : Research on Yucca schidigera, which contains compounds similar to this compound, showed moderate inhibitory activity against enzymes involved in neurotransmission, suggesting potential applications in neurodegenerative diseases (Pecio et al., 2019).

  • Potential in Traditional Medicine : Larix laricina, related to this compound, has been used in traditional medicine by indigenous communities and has shown promise in treating conditions like diabetes and obesity (Harbilas et al., 2012).

Safety and Hazards

Larixinol is intended for R&D use only . It is advised to avoid dust formation, breathing mist, gas or vapors, contacting with skin and eye, and to use personal protective equipment .

Future Directions

Spiro-flavonoids like Larixinol have been described in more than 40 species of eight families . Anti-inflammatory and anticancer activities are the most important biological activities of spiro-flavonoids . Future research perspectives include identifying the most promising natural sources, the existing challenges in assigning the stereochemistry of these compounds .

Mechanism of Action

Target of Action

Larixinol is a natural compound that primarily targets macrophages . Macrophages are a type of white blood cell that plays a crucial role in the immune system. They are responsible for detecting, engulfing, and destroying pathogens and apoptotic cells.

Mode of Action

This compound interacts with its target, the macrophages, by inhibiting the production of nitric oxide (NO) induced by lipopolysaccharides (LPS) . Nitric oxide is a reactive nitrogen species that plays a key role in various physiological and pathological processes, including inflammation. By inhibiting NO production, this compound can potentially modulate the inflammatory response.

Result of Action

This compound shows antioxidant activity and moderate inhibitory activities against LPS-induced NO production in macrophages . This suggests that this compound may have potential anti-inflammatory effects.

Biochemical Analysis

Biochemical Properties

Larixinol plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. Notably, this compound exhibits moderate inhibitory activities against LPS-induced NO production in macrophages with an IC50 value of 60.0 microg/mL . This interaction suggests that this compound may modulate inflammatory responses by inhibiting nitric oxide production. Additionally, this compound shows antioxidant activity, which implies its potential role in scavenging free radicals and protecting cells from oxidative stress .

Cellular Effects

This compound exerts significant effects on various types of cells and cellular processes. In macrophages, this compound inhibits LPS-induced NO production, thereby potentially reducing inflammation . Its antioxidant properties also contribute to cellular protection against oxidative damage. Furthermore, this compound’s impact on cell signaling pathways, gene expression, and cellular metabolism is evident from its ability to modulate inflammatory responses and oxidative stress . These effects highlight this compound’s potential therapeutic applications in managing inflammatory and oxidative stress-related conditions.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules, leading to enzyme inhibition and modulation of gene expression. This compound binds to enzymes involved in NO production, thereby inhibiting their activity and reducing NO levels in macrophages . This inhibition is crucial for its anti-inflammatory effects. Additionally, this compound’s antioxidant activity is attributed to its ability to scavenge free radicals and protect cellular components from oxidative damage . These molecular interactions underscore this compound’s potential as a therapeutic agent.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. This compound exhibits stability under specific conditions, such as desiccation at -20°C Studies have shown that this compound maintains its inhibitory activity against NO production and antioxidant properties over extended periods, suggesting its potential for long-term therapeutic use . Understanding the temporal dynamics of this compound’s effects is essential for optimizing its application in clinical settings.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At moderate doses, this compound effectively inhibits NO production and exhibits antioxidant activity without causing significant adverse effects . At higher doses, potential toxic effects may arise, necessitating careful dosage optimization. Studies in animal models have demonstrated that this compound’s therapeutic effects are dose-dependent, with higher doses potentially leading to toxicity . These findings emphasize the importance of determining the optimal dosage for safe and effective use.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors. Its role in modulating NO production and oxidative stress highlights its involvement in inflammatory and antioxidant pathways this compound’s interactions with specific enzymes and its impact on metabolic flux and metabolite levels are crucial for understanding its therapeutic potential

Transport and Distribution

This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. Its localization and accumulation in target tissues are essential for its therapeutic efficacy . Understanding the transport mechanisms and distribution patterns of this compound can aid in optimizing its delivery and bioavailability. Studies have shown that this compound’s distribution is influenced by its interactions with cellular transporters and binding proteins .

Subcellular Localization

This compound’s subcellular localization plays a vital role in its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications The precise localization of this compound within cells is crucial for its interaction with target biomolecules and subsequent therapeutic effects

properties

IUPAC Name

(2R,2'R,3R,3'R)-3',4,5',6-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)spiro[2H-1-benzofuran-3,9'-3,4-dihydro-2H-furo[2,3-h]chromene]-8'-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C30H22O10/c31-15-5-1-13(2-6-15)26-21(36)11-18-19(34)12-23-25(27(18)40-26)30(29(37)39-23)24-20(35)9-17(33)10-22(24)38-28(30)14-3-7-16(32)8-4-14/h1-10,12,21,26,28,31-36H,11H2/t21-,26-,28-,30-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RNDNBGULZNCSNB-LYFQOWASSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C(OC2=C1C(=CC3=C2C4(C(OC5=CC(=CC(=C54)O)O)C6=CC=C(C=C6)O)C(=O)O3)O)C7=CC=C(C=C7)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1[C@H]([C@H](OC2=C1C(=CC3=C2[C@]4([C@H](OC5=CC(=CC(=C54)O)O)C6=CC=C(C=C6)O)C(=O)O3)O)C7=CC=C(C=C7)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C30H22O10
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

542.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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